(-)-2-Fluoroheptanol

• Molecular Formula: C7H15FO
• Molecular Weight: 134.19 g/mol
• IUPAC Name: 2-fluoroheptan-1-ol
• InChI: InChI=1S/C7H15FO/c1-2-3-4-5-7(8)6-9/h7,9H,2-6H2,1H3
• InChI Key: UEBHTEIKXIPNGN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CO)F

Description

(-)-2-Fluoroheptanol is a useful research compound. Its molecular formula is C7H15FO and its molecular weight is 134.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.14 g (10.0 mM) of (+)-1,2-epoxyheptane ([α]D +15.1° (neat)) in 5 ml of dry ether was quickly added dropwise into ice-cooled 2 ml of hydrogen fluoride/pyridine. After the addition, the mixture was stirred for 30 minutes in an ice bath, followed by addition of 10 ml of cold water and 3 times of extraction with 10 ml of ether. The extract liquid was washed 3 times with 10 ml of 1N-sodium carbonate, followed by drying with anhydrous magnesium sulfate, removal of ether by vacuum distillation and distillation with Kugelrohr distillation apparatus, to obtain 0.492 g of crude (-)-2-fluoroheptanol. Further, by repeating the above operations, 1.35 g of the crude product was obtained and rectified by means of a Claisen flask to obtain 0.80 g (600 mM) of objective (-)-2-fluoroheptanol. Yield: 20.0%. The product showed the following properties: